Cas no 5466-78-4 ( )

  structure
  structure
Product name: 
CAS No:5466-78-4
MF:C17H16O3
MW:268.30714
CID:942467
PubChem ID:1550225

  Chemical and Physical Properties

Names and Identifiers

    • benzyl 3-(4-methoxyphenyl)prop-2-enoate
    • NSC-26467
    • 5466-78-4
    • NSC26467
    •  
    • Inchi: InChI=1S/C17H16O3/c1-19-16-10-7-14(8-11-16)9-12-17(18)20-13-15-5-3-2-4-6-15/h2-12H,13H2,1H3/b12-9-
    • InChI Key: GIMKYIPODHWIIK-XFXZXTDPSA-N
    • SMILES: COC1=CC=C(C=C1)C=CC(=O)OCC2=CC=CC=C2

Computed Properties

  • Exact Mass: 268.10998
  • Monoisotopic Mass: 268.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • Density: 1.141
  • Boiling Point: 419.5°C at 760 mmHg
  • Flash Point: 178.3°C
  • Refractive Index: 1.593
  • PSA: 35.53
  • LogP: 3.45180

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